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Compound of Interest
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A Technical Guide to the Physicochemical
Properties of Sunset Yellow FCF
Introduction
Disodium 6-hydroxy-5-(4-sulfonatophenyl azo)-2-naphthalene-sulfonate, widely known as

Sunset Yellow FCF, is a petroleum-derived, synthetic azo dye.[1][2] It is recognized by various

regulatory bodies under different names, including FD&C Yellow No. 6 in the United States and

E110 in the European Union.[1][3] As a water-soluble orange-yellow dye, it finds extensive

application in coloring foods, pharmaceuticals, and cosmetics.[1][4] Its utility is derived from its

stability across a range of pH levels, high water solubility, and strong tinctorial strength.[4][5]

This document provides an in-depth overview of its core physicochemical properties, analytical

methodologies, and structural characteristics to support research and development activities.

Chemical Identity and Properties
The fundamental identification and physicochemical characteristics of Sunset Yellow FCF are

summarized in the tables below.

Table 1: General Chemical Identification
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Identifier Value

IUPAC Name
Disodium 6-hydroxy-5-[(4-

sulfonatophenyl)azo]-2-naphthalene-sulfonate[6]

Common Synonyms
Sunset Yellow FCF, FD&C Yellow No. 6, Orange

Yellow S, C.I. 15985[1]

E Number E110[1]

CAS Number 2783-94-0[6]

Chemical Formula C₁₆H₁₀N₂Na₂O₇S₂[1]

Molecular Weight 452.36 g/mol [1]

Colour Index 15985[4]

Table 2: Physicochemical Properties
Property Value Conditions

Physical State
Orange-red powder or

granules[6][7]
25 °C, 100 kPa[1]

Melting Point
300 °C (572 °F)[1] / >300 °C[8]

/ 390 °C (decomposes)[4]
N/A

Water Solubility 19 g / 100 mL[4][5] 25 °C

5-10 g / 100 mL[4] 24 °C

Other Solubilities

Sparingly soluble in ethanol;

Soluble in glycerol and

propylene glycol[6][7]

N/A

Partition Coefficient (Log P) -0.244[9] 26 °C

pKa 0[4] 20 °C

Table 3: Spectroscopic Properties
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Property Value Conditions / Solvent

λmax (Maximum Absorption) ~480 nm[1] pH 1

443 nm (with a shoulder at 500

nm)[1]
pH 13

482 nm[8][10] N/A

Molar Extinction Coefficient (ε) ≥20000 at 479-485 nm in H₂O[4][8]

Stability and Safety Profile
Stability: Sunset Yellow FCF exhibits good stability to heat and is stable in the presence of citric

and tartaric acid.[7] It shows good stability to changes in pH, with no significant change

observed between pH 3 and 8.[4][5] Its stability to light is moderate and to oxidation is fair.[4][5]

In solution, its color is pH-dependent; neutral or acidic solutions are yellow-orange, while basic

solutions turn red-brown.[6]

Safety: The Acceptable Daily Intake (ADI) is established at 0–4 mg/kg body weight by both EU

and WHO/FAO guidelines.[1][11] The U.S. FDA sets the ADI at 3.75 mg/kg.[1] The compound

is not considered carcinogenic or genotoxic at typical usage levels.[1][9] However, like other

azo dyes, it has been linked to potential hyperactivity in children, leading to mandatory warning

labels in the EU.[1][11]

Visualized Data and Workflows
Chemical Classification and Identity
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Figure 1: Hierarchical classification of Sunset Yellow FCF.

pH-Dependent Spectroscopic Properties
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Figure 2: Influence of pH on the color and λmax of Sunset Yellow FCF.[1][6]

Experimental Protocols
Detailed methodologies are crucial for the accurate analysis and quantification of Sunset

Yellow FCF. The most common techniques are UV-Vis Spectrophotometry and High-

Performance Liquid Chromatography (HPLC).[12][13]

Protocol 1: Quantification by UV-Vis Spectrophotometry
This protocol outlines a standard method for determining the concentration of Sunset Yellow

FCF in a clear liquid sample.
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Figure 3: Workflow for Spectrophotometric Quantification.

Methodology:

Sample Preparation: Dissolve the sample material in distilled water. If the sample is complex

(e.g., a food matrix), an extraction step may be required.[13]

Standard Curve Preparation: Accurately weigh and dissolve a reference standard of Sunset

Yellow FCF in deionized water to create a stock solution. Perform serial dilutions to prepare

a minimum of five calibration standards of known concentrations.
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Spectrophotometric Analysis: Set the spectrophotometer to scan the visible range to confirm

the maximum absorption wavelength (λmax), typically around 480-482 nm.[1][10]

Measurement: Measure the absorbance of the blank (deionized water), each calibration

standard, and the sample solutions at the determined λmax.

Quantification: Plot a calibration curve of absorbance versus concentration for the standards.

Use the linear regression equation from the curve to calculate the concentration of Sunset

Yellow FCF in the sample based on its absorbance.

Protocol 2: Analysis by High-Performance Liquid
Chromatography (HPLC)
HPLC is a highly sensitive and specific method for identifying and quantifying Sunset Yellow

FCF, especially in complex mixtures.[2][13] The following is a representative protocol based on

common reversed-phase methods.

Methodology:

Sample Solution Preparation: Accurately weigh approximately 200 mg of the Sunset Yellow

FCF sample and dissolve it in a mixture of water and methanol (e.g., 4 mL water, 5 mL

methanol) in a 10 mL volumetric flask.[6] Adjust the final volume with water. Filter the solution

through a 0.2 µm syringe filter (PTFE is recommended) before injection.[6]

Standard Solution Preparation: Prepare a stock solution of a certified Sunset Yellow FCF

standard. Create a series of working standards by diluting the stock solution with the mobile

phase to cover the expected sample concentration range.

Chromatographic Conditions:

Instrument: HPLC system with a Diode Array Detector (DAD) or UV-Vis detector.[14]

Column: A reversed-phase column, such as an Acclaim PA2 (3 µm, 3 x 75 mm), is

suitable.[14]

Mobile Phase: A common mobile phase involves a gradient of an aqueous buffer (e.g., 20

mM ammonium acetate or ammonium phosphate) and an organic solvent like methanol or
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acetonitrile.[6][14]

Flow Rate: Typically 0.5 - 1.0 mL/min.

Detection: Monitor at the λmax of Sunset Yellow FCF, approximately 482 nm.[10]

Analysis and Quantification:

Inject equal volumes of the standard solutions and the sample solution into the

chromatograph.

Identify the Sunset Yellow FCF peak in the sample chromatogram by comparing its

retention time with that of the standards.

Construct a calibration curve by plotting the peak area of the standards against their

concentrations.

Calculate the concentration of Sunset Yellow FCF in the sample by interpolating its peak

area on the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disodium-6-hydroxy-5-4-sulfonatophenyl-azo-2-naphthalene-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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